Cas no 1805043-58-6 (4,5-Dibromonicotinonitrile)

4,5-Dibromonicotinonitrile is a brominated heterocyclic compound featuring a nitrile functional group, commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include its high reactivity, particularly in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex nitrogen-containing scaffolds. The presence of bromine atoms at the 4 and 5 positions offers selective modification sites for further functionalization, while the nitrile group enhances its utility in cyclization and nucleophilic substitution reactions. This compound is valued for its stability under standard conditions and its role in the synthesis of agrochemicals, bioactive molecules, and advanced materials.
4,5-Dibromonicotinonitrile structure
4,5-Dibromonicotinonitrile structure
Product Name:4,5-Dibromonicotinonitrile
CAS No:1805043-58-6
MF:C6H2Br2N2
MW:261.901479244232
CID:4903356
Update Time:2025-05-21

4,5-Dibromonicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • Brc1cncc(C#N)c1Br
    • 4,5-Dibromonicotinonitrile
    • Inchi: 1S/C6H2Br2N2/c7-5-3-10-2-4(1-9)6(5)8/h2-3H
    • InChI Key: VNTNVSXKPPLSML-UHFFFAOYSA-N
    • SMILES: BrC1C(=CN=CC=1C#N)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • XLogP3: 2
  • Topological Polar Surface Area: 36.7

4,5-Dibromonicotinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029009308-250mg
4,5-Dibromonicotinonitrile
1805043-58-6 95%
250mg
$940.80 2022-04-01
Alichem
A029009308-1g
4,5-Dibromonicotinonitrile
1805043-58-6 95%
1g
$2,750.25 2022-04-01

Additional information on 4,5-Dibromonicotinonitrile

Recent Advances in the Study of 4,5-Dibromonicotinonitrile (CAS: 1805043-58-6) in Chemical Biology and Pharmaceutical Research

4,5-Dibromonicotinonitrile (CAS: 1805043-58-6) is a brominated nicotinonitrile derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various heterocyclic compounds, which are pivotal in drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the fields of oncology, infectious diseases, and central nervous system disorders.

One of the most notable advancements in the study of 4,5-Dibromonicotinonitrile is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have successfully utilized this compound to develop potent and selective inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4,5-Dibromonicotinonitrile exhibited promising activity against specific tyrosine kinases implicated in breast cancer. The study highlighted the compound's ability to modulate kinase activity with high specificity, reducing off-target effects.

In addition to its applications in oncology, 4,5-Dibromonicotinonitrile has shown potential in antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that novel analogs of this compound displayed significant antibacterial activity against drug-resistant strains of Staphylococcus aureus. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from conventional antibiotics. These findings suggest that 4,5-Dibromonicotinonitrile derivatives could serve as a foundation for next-generation antimicrobial agents.

Another area of interest is the compound's utility in neuropharmacology. Preliminary studies have indicated that certain derivatives of 4,5-Dibromonicotinonitrile can cross the blood-brain barrier and exhibit neuroprotective effects. A 2022 study in ACS Chemical Neuroscience reported that these derivatives mitigated oxidative stress in neuronal cells, offering potential therapeutic benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's. The study emphasized the need for further optimization to enhance bioavailability and reduce toxicity.

The synthesis and characterization of 4,5-Dibromonicotinonitrile have also seen methodological improvements. Recent advancements in green chemistry have enabled more efficient and environmentally friendly synthesis routes. For example, a 2023 paper in Organic Process Research & Development described a solvent-free, catalyst-assisted method for producing 4,5-Dibromonicotinonitrile with high yield and purity. This innovation not only reduces the environmental footprint but also lowers production costs, making the compound more accessible for large-scale applications.

Despite these promising developments, challenges remain in the clinical translation of 4,5-Dibromonicotinonitrile-based therapeutics. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed through rigorous preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable tool in drug discovery.

In conclusion, 4,5-Dibromonicotinonitrile (CAS: 1805043-58-6) continues to be a focal point in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to antimicrobial activity and neuroprotection, highlight its significance in addressing unmet medical needs. Future research should focus on optimizing its derivatives for clinical use, leveraging advances in synthetic chemistry and computational modeling to overcome existing limitations.

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